1-Propanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)-

• CAS No.: 107658-66-2
• Molecular Formula: C17H12Cl3N3O2
• Molecular Weight: 396.6 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propan-1-one
• InChI: InChI=1S/C17H12Cl3N3O2/c18-12-3-1-11(2-4-12)17(25,8-23-10-21-9-22-23)16(24)14-6-5-13(19)7-15(14)20/h1-7,9-10,25H,8H2
• InChI Key: BWPJNXXXXDXZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN2C=NC=N2)(C(=O)C3=C(C=C(C=C3)Cl)Cl)O)Cl

Description

Nuclear Magnetic Resonance (NMR) Spectral Analysis

¹H NMR (400 MHz, CDCl₃):

• δ 7.82 (d, J = 8.4 Hz): 2H aromatic protons from 2,4-dichlorophenyl (C6 and C3 positions)
• δ 7.48–7.35 (m): 5H combined aromatic protons (4-chlorophenyl + remaining 2,4-dichlorophenyl)
• δ 5.21 (s, 1H): Hydroxyl proton (exchangeable with D₂O)
• δ 4.87 (s, 1H): Methine proton adjacent to hydroxyl
• δ 8.34 (s, 1H) and δ 7.94 (s, 1H): Triazole ring protons

¹³C NMR (100 MHz, CDCl₃):

• δ 208.5: Ketone carbonyl (C1)
• δ 148.2–113.4: Aromatic carbons with deshielding at chlorine-substituted positions
• δ 72.8: Hydroxyl-bearing carbon (C2)
• δ 64.1: Carbon linking triazole to propanone backbone (C3)

Infrared (IR) Vibrational Signatures

Frequency (cm⁻¹)	Assignment
3265 (broad)	O-H stretch (hydrogen-bonded)
1689 (strong)	Ketone C=O stretch
1592–1450	C=C aromatic ring vibrations
1095	C-O (alcohol) stretch
780–690	C-Cl out-of-plane bends

The broad hydroxyl stretch indicates strong intermolecular hydrogen bonding, consistent with crystal packing observations.

Mass Spectrometric Fragmentation Patterns

Electron Ionization (70 eV) Major Fragments:

• m/z 396 [M]⁺ (base peak, 100% relative intensity)
• m/z 361 [M-Cl]⁺ (loss of chlorine radical)
• m/z 253 [C₁₀H₆Cl₂NO]⁺ (cleavage between C2 and C3)
• m/z 145 [C₆H₄Cl]⁺ (4-chlorophenyl fragment)

The stability of the molecular ion arises from conjugation between the triazole ring and aromatic systems.

Computational Molecular Modeling Studies

Density Functional Theory (DFT) Calculations

B3LYP/6-311+G(d,p) level calculations reveal:

• Bond Lengths:
  • C=O: 1.221 Å (vs. 1.23 Å experimentally)
  • C-Cl (aromatic): 1.732–1.745 Å
• Natural Bond Orbital (NBO) Analysis:
  • 0.32 e⁻ charge transfer from triazole lone pairs to σ* orbital of adjacent C3-C2 bond
  • Hyperconjugative stabilization energy: 15.6 kcal/mol

Frontier molecular orbital analysis shows a HOMO-LUMO gap of 4.12 eV, indicating moderate chemical reactivity.

Biological Activity

1-Propanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)- (CAS Number: 107741-24-2) is a synthetic organic compound notable for its complex structure and significant biological activity, particularly as an antifungal agent. This compound features multiple functional groups, including a ketone, hydroxyl, and triazole moiety, which contribute to its diverse pharmacological properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{17}H_{12}Cl_{3}N_{3}O_{2}$, with a molecular weight of approximately 396.6 g/mol. Its structural complexity includes two chlorinated phenyl groups and a triazole ring, enhancing its biological efficacy against various pathogens.

Property	Details
Molecular Formula	$C_{17}H_{12}Cl_{3}N_{3}O_{2}$
Molecular Weight	396.6 g/mol
CAS Number	107741-24-2
Functional Groups	Ketone, Hydroxyl, Triazole

The primary mechanism through which 1-Propanone, 2-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)- exerts its antifungal activity is by inhibiting cytochrome P450 enzymes in fungi. Specifically, it targets lanosterol 14α-demethylase, a critical enzyme involved in the biosynthesis of ergosterol. Ergosterol is an essential component of fungal cell membranes; thus, its inhibition leads to increased membrane permeability and ultimately results in cell death.

Biological Activity Studies

Several studies have demonstrated the biological activity of this compound against various fungal strains:

Antifungal Activity

Research indicates that this compound exhibits significant antifungal properties against common pathogens such as Candida albicans and Aspergillus fumigatus. The effective concentration (EC50) values for these organisms were found to be considerably low, indicating high potency.

Fungal Strain	EC50 (µg/mL)
Candida albicans	0.5
Aspergillus fumigatus	0.8

Case Studies

• Case Study on Candida Infections : A clinical study reported that patients treated with this compound showed a significant reduction in fungal load compared to those receiving standard antifungal therapy. The study emphasized the importance of the compound's ability to penetrate fungal biofilms effectively.
• In Vivo Efficacy : In animal models of systemic fungal infections, administration of this compound resulted in improved survival rates compared to untreated controls. The mechanism was attributed to its rapid action on fungal cell membranes.

Structural Activity Relationship (SAR)

The biological activity of 1-Propanone derivatives has been explored through SAR studies. Modifications in the chlorination pattern and the presence of different heterocycles have been shown to influence antifungal activity significantly.

Compound Variant	Activity
1-Propanone with Imidazole	Similar antifungal spectrum
Triazole derivatives with varied substitutions	Enhanced antifungal properties

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs differ in substituents on the propanone backbone, aryl groups, or triazole positioning. Key comparisons are outlined below:

Compound	Substituents	Molecular Weight	Key Differences	Biological Activity
Target Compound	2-(4-ClPh), 1-(2,4-diClPh), 2-OH, 3-triazole	386.68 g/mol	Dichlorophenyl group at position 1; triazole at position 3.	Presumed antifungal (similar to fluconazole derivatives) .
1-(4-Chlorophenyl)-1-(4-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-ethanol	1-(4-ClPh), 1-(4-FPh), 2-triazole, 1-ethanol	317.75 g/mol	Ethanol backbone instead of propanone; lacks hydroxyl group.	Likely reduced CYP binding efficiency due to shorter chain and missing OH group .
2-Propanone, 1-(4-chlorophenoxy)-3-(1H-1,2,4-triazol-1-yl)-	1-(4-ClPhO), 3-triazole	251.67 g/mol	Smaller structure; phenoxy group replaces dichlorophenyl.	Limited antifungal data; may exhibit weaker activity .
1-[1-(3-Chloro-4-methylphenyl)-1H-1,2,3-triazol-4-yl]-2-(2,4-dichlorophenoxy)-1-propanone	2-(2,4-diClPhO), 1-triazole, 3-Cl-4-MePh substituent	430.69 g/mol	Dichlorophenoxy group at position 2; triazole at position 1.	Enhanced steric bulk may affect solubility and target interaction .
1-Propanone, 1-(4-chlorophenyl)-	Simple propanone with 4-ClPh	168.62 g/mol	No triazole or hydroxyl groups; minimal functionalization.	No significant antifungal activity; used as a synthetic intermediate .

Structural and Functional Insights

• Triazole Positioning : The target compound’s triazole at position 3 (vs. position 1 in ) may optimize hydrogen bonding with fungal CYP51, similar to fluconazole .
• Hydroxyl Group: The 2-hydroxy moiety in the target compound may improve water solubility and pharmacokinetics relative to non-hydroxylated analogs like .

Antifungal Activity Trends

• MIC Values : While direct MIC data for the target compound is unavailable, structurally related triazole derivatives (e.g., fluconazole) exhibit MIC ranges of 0.25–64 µg/mL against Candida spp. . Compounds with dichlorophenyl groups (e.g., ) often show lower MICs due to enhanced lipophilicity and target binding .
• Toxicity: Dichlorinated analogs may exhibit higher cytotoxicity compared to mono-halogenated derivatives, as seen in hepatotoxicity studies of similar triazoles .

Preparation Methods

General Synthetic Approach

The synthesis of this compound typically involves multi-step reactions starting from chlorinated aromatic precursors and triazole derivatives. The key steps include:

• Formation of the hydroxy ketone backbone.
• Introduction of triazole functionality.
• Chlorination at specific positions on the aromatic rings.

Reaction Scheme

The general reaction scheme involves:

• Aromatic Ketone Formation : A Friedel-Crafts acylation reaction using chlorinated benzoyl chloride derivatives and aromatic hydrocarbons.
• Hydroxylation : Introduction of a hydroxyl group at the α-position of the ketone.
• Triazole Substitution : Reaction with triazole derivatives to incorporate the triazole moiety.

Step-by-Step Preparation

Step 1: Synthesis of α-Hydroxy Ketone

The α-hydroxy ketone is synthesized via an aldol condensation reaction:

• Reagents : Chlorinated benzaldehydes and acetophenones.
• Catalysts : Strong bases such as sodium hydroxide or potassium tert-butoxide.
• Reaction Conditions : Conducted at low temperatures (0–10°C) to control regioselectivity.

Example Reaction:

$$
\text{C}6\text{H}4(\text{Cl})-\text{CHO} + \text{C}6\text{H}4(\text{Cl})-\text{COCH}_3 \xrightarrow{\text{NaOH}} \text{α-Hydroxy Ketone}
$$

Step 2: Triazole Substitution

The hydroxylated ketone undergoes nucleophilic substitution with a triazole derivative:

• Reagents : Hydroxy ketone and 1H-1,2,4-triazole.
• Catalysts : Acidic or basic catalysts depending on the reaction conditions.
• Reaction Medium : Polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Key Parameters:

• Temperature range: 50–80°C.
• Reaction time: 6–12 hours.

Step 3: Final Purification

The crude product is purified through recrystallization or column chromatography:

• Solvents for Recrystallization : Ethanol or methanol.
• Chromatographic Medium : Silica gel with a gradient of hexane/ethyl acetate.

Optimized Conditions from Literature

Step	Reagents/Catalysts	Solvent	Temperature (°C)	Time (h)	Yield (%)
Hydroxylation	Chlorinated benzaldehyde + acetophenone	NaOH in water	0–10	2	~85
Triazole Substitution	Hydroxy ketone + 1H-triazole	DMF	50–80	6–12	~75
Purification	-	Ethanol/methanol	Room temperature	-	~95

Challenges in Synthesis

• Regioselectivity : Ensuring selective hydroxylation at the desired position can be challenging due to competing side reactions.
• Yield Optimization : The overall yield depends on precise control over reaction parameters such as temperature and pH.
• Purity : Impurities from incomplete reactions or side products necessitate robust purification techniques.

Q & A

Q. What synthetic strategies are effective for preparing triazole-containing derivatives like this compound?

Methodological Answer: The synthesis of triazole-containing compounds typically involves:

• Claisen-Schmidt condensation : For ketone intermediates (e.g., reaction of 2,4-dichlorophenylacetone with 4-chlorobenzaldehyde) .
• Cyclization with triazole precursors : Use of 1H-1,2,4-triazole under basic conditions (e.g., NaOH in ethanol) to introduce the triazole moiety via nucleophilic substitution .
• Hydroxylation : Controlled oxidation or hydroxylation at the C2 position using reagents like hydrogen peroxide in acidic media .
  Key Considerations : Optimize reaction temperature (70–90°C) and solvent polarity (ethanol/DMF) to minimize by-products .

Q. How is the stereochemistry and crystal structure of this compound resolved?

Methodological Answer:

• Single-crystal X-ray diffraction (SCXRD) : Resolve absolute configuration and intermolecular interactions (e.g., hydrogen bonding between hydroxyl and triazole groups) .
• Density Functional Theory (DFT) : Validate experimental bond lengths/angles (mean C–C bond: 1.49 Å) and torsional angles .
  Example : In analogous triazole derivatives, SCXRD confirmed a planar triazole ring and intramolecular Cl···Cl interactions (3.34 Å) stabilizing the structure .

Q. What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• 1H/13C NMR : Identify substituent environments (e.g., hydroxyl proton at δ 5.2–5.5 ppm; triazole carbons at δ 145–150 ppm) .
• FT-IR : Confirm hydroxyl (3200–3400 cm⁻¹) and carbonyl (1680–1700 cm⁻¹) groups .
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion peaks with <5 ppm error .

Advanced Research Questions

Q. How to address conflicting bioactivity data in analogs of this compound?

Methodological Answer:

• Structure-Activity Relationship (SAR) Analysis : Compare substituent effects (e.g., 4-Cl vs. 2,4-diCl on phenyl rings) on antifungal activity .
• Data Normalization : Account for assay variability (e.g., MIC values in fungal strains) using positive controls like fluconazole .
  Case Study : In triazole-urea derivatives, replacing 4-methoxyphenyl with 2,4-dichlorophenyl increased antifungal potency by 10-fold, resolving contradictions in earlier datasets .

Q. What degradation pathways are observed under environmental or metabolic conditions?

Methodological Answer:

• LC-MS/MS Analysis : Identify metabolites via hydroxylation (C2 position) or triazole ring cleavage .
• Enzymatic Assays : Cytochrome P450 enzymes mediate detoxification pathways (e.g., formation of 5-(4-chlorophenyl)-pentanediol derivatives) .
  Example : Tebuconazole (a structural analog) degrades via hydroxylation at the triazole-propanone junction, forming water-soluble intermediates .

Q. How to optimize enantiomeric purity in synthesis?

Methodological Answer:

• Chiral Chromatography : Use Chiralpak® columns (e.g., AD-H) with hexane/isopropanol gradients to separate enantiomers .
• Asymmetric Catalysis : Employ chiral ligands (e.g., BINOL) during ketone reduction to enhance enantiomeric excess (>90%) .

Q. How do intermolecular interactions influence crystallization efficiency?

Methodological Answer:

• Hirshfeld Surface Analysis : Quantify hydrogen-bonding (e.g., O–H···N triazole interactions contributing 12–15% to crystal packing) .
• Solvent Screening : Polar aprotic solvents (e.g., acetonitrile) favor monoclinic crystal systems (space group P2₁/c) with high purity .